Cas no 2034458-68-7 (N-{[8-(3-methyl-1,2,4-oxadiazol-5-yl)-[1,2,4]triazolo[4,3-a]pyridin-3-yl]methyl}-1H-indazole-3-carboxamide)

• Product Name: N-{[8-(3-methyl-1,2,4-oxadiazol-5-yl)-[1,2,4]triazolo[4,3-a]pyridin-3-yl]methyl}-1H-indazole-3-carboxamide
• CAS No: 2034458-68-7
• MF: C₁₈H₁₄N₈O₂
• MW: 374.356161594391
• CID: 5552395
• PubChem ID: 91817988
• Update Time: 2023-11-21

N-{[8-(3-methyl-1,2,4-oxadiazol-5-yl)-[1,2,4]triazolo[4,3-a]pyridin-3-yl]methyl}-1H-indazole-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2034458-68-7
• F6523-1458
• N-((8-(3-methyl-1,2,4-oxadiazol-5-yl)-[1,2,4]triazolo[4,3-a]pyridin-3-yl)methyl)-1H-indazole-3-carboxamide
• AKOS025326445
• N-[[8-(3-methyl-1,2,4-oxadiazol-5-yl)-[1,2,4]triazolo[4,3-a]pyridin-3-yl]methyl]-1H-indazole-3-carboxamide
• N-{[8-(3-methyl-1,2,4-oxadiazol-5-yl)-[1,2,4]triazolo[4,3-a]pyridin-3-yl]methyl}-1H-indazole-3-carboxamide

• Inchi： 1S/C18H14N8O2/c1-10-20-18(28-25-10)12-6-4-8-26-14(22-24-16(12)26)9-19-17(27)15-11-5-2-3-7-13(11)21-23-15/h2-8H,9H2,1H3,(H,19,27)(H,21,23)
• InChI Key： CURITZJUQOAMEM-UHFFFAOYSA-N
• SMILES： O1C(C2=CC=CN3C2=NN=C3CNC(C2C3C=CC=CC=3NN=2)=O)=NC(C)=N1

Computed Properties

• Exact Mass: 374.12397172g/mol
• Monoisotopic Mass: 374.12397172g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 580
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 127Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrazoles Indazoles Indazole-3-carboxamides